N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylmethanesulfonamide
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Overview
Description
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylmethanesulfonamide, commonly known as FMMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FMMS is a sulfonamide derivative, which means it contains a sulfonamide functional group (-SO2NH2) attached to an aromatic ring. The compound has been shown to exhibit promising pharmacological properties and has been studied extensively in recent years.
Mechanism of Action
The exact mechanism of action of FMMS is not yet fully understood. However, it is believed to act by inhibiting certain enzymes or proteins in the body, leading to the observed pharmacological effects.
Biochemical and Physiological Effects:
FMMS has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells, reduce seizure activity in animal models, and alleviate pain. It has also been shown to modulate the activity of certain ion channels and receptors in the body.
Advantages and Limitations for Lab Experiments
FMMS has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its pharmacological properties make it a promising candidate for drug development. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on FMMS. One area of interest is its potential use as a chemical probe to investigate the role of certain proteins in the body. Another area of interest is its potential use as a lead compound for drug development. Further studies are needed to fully understand the mechanism of action of FMMS and its potential therapeutic applications.
Synthesis Methods
FMMS can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 3-fluoro-4-methoxybenzaldehyde with methylamine followed by the addition of methanesulfonyl chloride. The final compound is obtained after purification by column chromatography.
Scientific Research Applications
FMMS has been studied extensively for its potential applications in drug discovery and development. The compound has been shown to exhibit promising pharmacological properties, including anticancer, anticonvulsant, and antinociceptive activities. It has also been studied for its potential use as a chemical probe to investigate the role of certain proteins in the body.
properties
IUPAC Name |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylmethanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FNO3S/c1-12(16(3,13)14)7-8-4-5-10(15-2)9(11)6-8/h4-6H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVMWVRDJMVRXJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=C(C=C1)OC)F)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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